Cas no 1807157-14-7 (Methyl 3-amino-4-cyanopyridine-2-acetate)

Methyl 3-amino-4-cyanopyridine-2-acetate is a versatile heterocyclic compound featuring both amino and cyano functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its pyridine core provides a stable aromatic framework, while the ester group enhances reactivity for further derivatization. The presence of electron-withdrawing and electron-donating substituents allows for selective modifications, facilitating applications in the development of bioactive molecules, agrochemicals, and specialty chemicals. The compound’s well-defined structure and high purity ensure consistent performance in coupling reactions, cyclizations, and other transformations. Its balanced solubility in common organic solvents further supports its utility in laboratory and industrial settings.

Methyl 3-amino-4-cyanopyridine-2-acetate structure

1807157-14-7 structure

Product Name:Methyl 3-amino-4-cyanopyridine-2-acetate

CAS No:1807157-14-7

MF:C₉H₉N₃O₂

MW:191.186661481857

CID:4803509

Update Time:2025-10-18

Methyl 3-amino-4-cyanopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-4-cyanopyridine-2-acetate
- Inchi： 1S/C9H9N3O2/c1-14-8(13)4-7-9(11)6(5-10)2-3-12-7/h2-3H,4,11H2,1H3
- InChI Key： OIXMQZNXFYLSBW-UHFFFAOYSA-N
- SMILES： O(C)C(CC1C(=C(C#N)C=CN=1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
XLogP3: 0.3
Topological Polar Surface Area: 89

Methyl 3-amino-4-cyanopyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029015808-250mg	Methyl 3-amino-4-cyanopyridine-2-acetate	1807157-14-7	95%	250mg	$1,029.00	2022-03-31
Alichem	A029015808-1g	Methyl 3-amino-4-cyanopyridine-2-acetate	1807157-14-7	95%	1g	$3,184.50	2022-03-31

Methyl 3-amino-4-cyanopyridine-2-acetate Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Alt-proteins: A promising future
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on Methyl 3-amino-4-cyanopyridine-2-acetate

Recent Advances in the Study of Methyl 3-amino-4-cyanopyridine-2-acetate (CAS: 1807157-14-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-4-cyanopyridine-2-acetate (CAS: 1807157-14-7) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Methyl 3-amino-4-cyanopyridine-2-acetate as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression, offering a promising avenue for the development of next-generation anticancer therapies. The researchers utilized advanced computational modeling and high-throughput screening to identify optimal derivatives with enhanced binding affinity and selectivity.

Another significant development was reported in a 2024 ACS Chemical Biology article, where Methyl 3-amino-4-cyanopyridine-2-acetate was employed as a scaffold for the design of small-molecule modulators of protein-protein interactions (PPIs). The study revealed that derivatives of this compound could effectively disrupt pathological PPIs associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The findings underscore the versatility of this chemical scaffold in addressing complex biological targets.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of Methyl 3-amino-4-cyanopyridine-2-acetate. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, which significantly improved yield and purity compared to traditional methods. This progress is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, Methyl 3-amino-4-cyanopyridine-2-acetate (CAS: 1807157-14-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to PPI modulation, highlighting its potential to address unmet medical needs. Future research is likely to explore additional derivatives and their therapeutic efficacy, further solidifying its role in drug discovery.